Cas no 1782770-46-0 ({1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine)

• Product Name: {1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine
• CAS No: 1782770-46-0
• MF: C₁₄H₁₈F₃N
• MW: 257.294634342194
• CID: 6220787
• PubChem ID: 83825656
• Update Time: 2025-05-19

{1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1929671
• 1782770-46-0
• {1-[2-(trifluoromethyl)phenyl]cyclohexyl}methanamine
• {1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine

• Inchi： 1S/C14H18F3N/c15-14(16,17)12-7-3-2-6-11(12)13(10-18)8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-10,18H2
• InChI Key： CZFSEAZBFKYJTL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(CN)CCCCC1)(F)F

Computed Properties

• Exact Mass: 257.13913406g/mol
• Monoisotopic Mass: 257.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on {1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine

Chemical Profile of {1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine (CAS No. 1782770-46-0)

{1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine, identified by its CAS number 1782770-46-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a trifluoromethyl-substituted phenyl ring coupled with a cyclohexylamine moiety, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it a valuable scaffold for drug development. Recent studies have highlighted its utility in designing novel therapeutic agents targeting various pathological conditions.

The structural framework of {1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine combines the rigidity of the aromatic ring with the flexibility of the cyclohexyl side chain, which is a common strategy in medicinal chemistry to optimize pharmacokinetic properties. The trifluoromethyl group, a well-known pharmacophore, influences both electronic and steric properties, contributing to improved binding affinity and selectivity in biological targets. This compound has been explored in several preclinical studies as a potential lead for developing treatments against neurological disorders, inflammation, and infectious diseases.

In the context of modern drug discovery, the synthesis and characterization of {1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine have been refined through advanced synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled efficient construction of its complex framework. The compound’s spectroscopic data, including NMR and mass spectrometry profiles, confirm its high purity and structural integrity, which are critical for subsequent biological evaluation.

Recent advancements in computational chemistry have further illuminated the potential of {1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine as a drug candidate. Molecular docking studies have revealed its favorable interactions with enzymes and receptors implicated in metabolic diseases and cancer. The trifluoromethyl-containing phenyl ring exhibits strong binding affinities with target proteins, suggesting its role as an effective pharmacological moiety. Additionally, computational simulations have predicted favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, reinforcing its candidacy for further development.

The pharmacological profile of {1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine has been investigated in various in vitro assays. Initial findings suggest that it modulates key signaling pathways involved in inflammation and cell proliferation. The cyclohexylamine moiety appears to contribute to its ability to interact with intracellular targets, while the aromatic ring enhances surface binding interactions. These preliminary results are encouraging and warrant further exploration in vivo to assess its therapeutic efficacy and safety profile.

The synthesis of analogs derived from {1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine represents an exciting avenue for expanding its pharmacological applications. By modifying substituents on the phenyl or cyclohexyl rings, researchers can fine-tune its biological activity. For instance, introducing additional fluorine atoms or different amine functionalities may enhance potency or selectivity against specific disease targets. Such structural modifications are guided by principles of molecular design aimed at optimizing drug-like properties.

The role of fluorine chemistry in medicinal innovation cannot be overstated, particularly with compounds like {1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine. The unique electronic properties of fluorine atoms significantly influence molecular behavior, leading to improved pharmacokinetics and bioavailability. This has spurred interest in developing new fluorinated derivatives as therapeutic agents across multiple therapeutic areas. The continued exploration of such compounds holds promise for addressing unmet medical needs through innovative chemical design.

As research progresses, the integration of interdisciplinary approaches—combining synthetic organic chemistry with biopharmaceutical analysis—will be crucial for unlocking the full potential of {1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies will facilitate rapid translation from bench to bedside discoveries. This synergy is essential for advancing novel therapeutics that meet stringent clinical requirements while maintaining high scientific rigor.

In conclusion,{1-[2-(Trifluoromethyl)phenyl]cyclohexyl}methanamine (CAS No. 1782770-46-0) stands as a compelling example of how structural innovation can drive pharmaceutical progress. Its unique combination of chemical features positions it as a promising candidate for further investigation in drug development programs targeting diverse diseases. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in shaping future therapies that improve human health outcomes.